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Compound of Interest

Compound Name: Lin28-IN-1

Cat. No.: B12388939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lin28, an RNA-binding protein, is a critical regulator of microRNA (miRNA) biogenesis,

particularly for the let-7 family of miRNAs. The Lin28/let-7 pathway is a key signaling axis

involved in developmental timing, pluripotency, and metabolism.[1][2][3][4] Dysregulation of this

pathway has been implicated in various diseases, including cancer.[5][6][7] Lin28-IN-1 (also

known as Lin28 1632 or Lin28-let-7 antagonist 1) is a small molecule inhibitor that disrupts the

interaction between Lin28 and let-7 precursor RNA.[8][9][10] This inhibition leads to an

increase in mature let-7 levels, which in turn can suppress the expression of let-7 target

oncogenes such as Myc, Ras, and components of the PI3K-mTOR pathway.[2][4] These

application notes provide a detailed protocol for the preparation of Lin28-IN-1 stock solutions in

dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo studies.

Physicochemical Properties and Solubility
Proper preparation of a stock solution is critical for accurate and reproducible experimental

results. The following table summarizes the key quantitative data for Lin28-IN-1.
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Property Value Reference

Chemical Name

N-methyl-N-[3-(3-methyl[1][2]

[4]triazolo[4,3-b]pyridazin-6-

yl)phenyl]acetamide

[9][10]

Molecular Formula C₁₅H₁₅N₅O [8][9]

Molecular Weight 281.32 g/mol [8][9]

Appearance Crystalline solid [9]

Purity ≥98% [9]

Solubility in DMSO ≥ 50 mg/mL (177.73 mM) [8]

Solubility in Ethanol ~30 mg/mL [9]

Solubility in PBS (pH 7.2) ~0.5 mg/mL [9]

Storage of Solid -20°C for ≥ 4 years [9]

Storage of DMSO Stock
-20°C for up to 3 months;

-80°C for up to 6 months
[8][11]

Experimental Protocol: Preparation of a 10 mM
Lin28-IN-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Lin28-IN-1 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

cell-based assays.

Materials:

Lin28-IN-1 (crystalline solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Optional: Ultrasonic bath

Procedure:

Equilibrate Reagents: Allow the vial of Lin28-IN-1 and the DMSO to come to room

temperature before opening to prevent condensation of atmospheric moisture. DMSO is

hygroscopic, meaning it readily absorbs moisture from the air, which can affect the solubility

and stability of the compound.[12][13]

Weighing the Compound: Accurately weigh the desired amount of Lin28-IN-1 solid in a

sterile microcentrifuge tube. For compounds that are difficult to weigh accurately due to

being waxy or hygroscopic, it is recommended to dissolve the entire contents of the

manufacturer's vial.[11]

Calculating the Required Volume of DMSO: To prepare a 10 mM stock solution, use the

following formula to calculate the required volume of DMSO:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For example, to prepare a 10 mM stock solution from 1 mg of Lin28-IN-1:

Mass = 0.001 g

Molecular Weight = 281.32 g/mol

Concentration = 0.010 mol/L

Volume (L) = (0.001 g / 281.32 g/mol ) / 0.010 mol/L = 0.00035547 L = 355.47 µL

Dissolving the Compound: Add the calculated volume of DMSO to the microcentrifuge tube

containing the Lin28-IN-1 solid.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If

the compound is difficult to dissolve, brief sonication in an ultrasonic bath may be necessary.

[8][11] Visually inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage: For convenience and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[11] Store the aliquots at -20°C for short-term storage (up to 3 months)

or at -80°C for long-term storage (up to 6 months).[8][11] When ready to use, thaw an aliquot

at room temperature and ensure it is fully dissolved before making further dilutions.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling DMSO and Lin28-IN-1.[14]

DMSO can facilitate the absorption of other chemicals through the skin.[12] Handle with

care.

Work in a well-ventilated area or a chemical fume hood.[14]

Dispose of all waste materials according to your institution's guidelines.[12]
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Experimental Workflow for Lin28-IN-1 Stock Solution Preparation
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Caption: Workflow for preparing Lin28-IN-1 stock solution.
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Lin28-IN-1 Mechanism of Action
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Caption: Lin28-IN-1 inhibits Lin28, restoring let-7 function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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